Cas no 1805962-89-3 (Methyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate
• CAS No: 1805962-89-3
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4867560
• Update Time: 2025-10-29

Methyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H9BrClF2NO2/c1-17-7(16)2-5-4-15-6(3-12)8(9(5)11)10(13)14/h4,10H,2-3H2,1H3
• InChI Key： KPCYOAKMLPWRBK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(CCl)=NC=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate

Comprehensive Overview of Methyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1805962-89-3)

Methyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1805962-89-3) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, chloromethyl, and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and reactivity make it a valuable building block for drug discovery and material science applications.

The growing demand for fluorinated compounds in modern chemistry has propelled interest in this molecule. Researchers are particularly intrigued by its potential to enhance the metabolic stability and bioavailability of target compounds, a hot topic in medicinal chemistry and drug design. With the rise of AI-driven molecular modeling, compounds like Methyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate are increasingly studied for their electronic properties and binding affinities, addressing common search queries about "fluorine in drug development" and "pyridine derivatives in pharmaceuticals."

From a synthetic perspective, the chloromethyl and bromo substituents offer versatile sites for further functionalization, enabling the creation of diverse molecular architectures. This aligns with current trends in click chemistry and late-stage diversification, topics frequently explored in academic and industrial research. The compound's difluoromethyl group is particularly noteworthy, as it mimics the steric and electronic properties of hydroxyl or methyl groups while offering improved metabolic resistance—a key consideration in prodrug design.

In agrochemical applications, Methyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate has shown promise as a precursor for novel crop protection agents. The pyridine core structure is prevalent in many commercial herbicides and insecticides, making this compound relevant to searches about "next-generation agrochemicals" and "sustainable pest control." Its fluorine content contributes to the growing field of fluorinated agrochemicals, which are prized for their environmental persistence and target specificity.

Quality control and analytical characterization of this compound involve advanced techniques such as HPLC, NMR, and mass spectrometry, addressing common questions about "purity standards for pharmaceutical intermediates." The CAS registry number 1805962-89-3 ensures precise identification across global chemical databases, facilitating regulatory compliance and supply chain transparency—a critical concern in today's globalized chemical industry.

As research continues into heterocyclic compounds and fluorine chemistry, Methyl 4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine-5-acetate remains at the forefront of innovation. Its multifaceted applications bridge the gap between academic curiosity and industrial practicality, making it a subject of ongoing investigation in peer-reviewed journals and patent literature. The compound exemplifies how strategic molecular design can address contemporary challenges in green chemistry and molecular optimization—topics dominating scientific discourse and search engine queries alike.